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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915

Essential Safety and Handling Guide for 3-
Phenylpropionitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for the handling of 3-Phenylpropionitrile. Adherence to these guidelines is critical
for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Summary

3-Phenylpropionitrile is a toxic chemical that poses significant health risks upon exposure. It
is harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin and eye
irritation.

GHS Hazard Information:
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, H301: Toxic if
Category 3 Danger
Oral swallowed.
Acute Toxicity, H311: Toxic in
Category 3 Danger ) )

Dermal contact with skin.
Acute Toxicity, H331: Toxic if

] Category 3 Danger ]
Inhalation inhaled.
Skin

) o ) H315: Causes
Corrosion/Irritatio ~ Category 2 Warning o

skin irritation.
n
Serious Eye H319: Causes
Damage/Eye Category 2A Warning serious eye
Irritation irritation.
Physical and Chemical Properties:

Property Value
Molecular Formula CoHoN
Molecular Weight 131.17 g/mol
Appearance Clear colorless to light yellow liquid.[1]
Boiling Point 261 °C at 760 mmHg[2]
Melting Point -1to -2 °C[3]
Density 1.001 g/mL at 25 °C[3]
Flash Point 110 °C (230 °F) - closed cup|[3]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory when handling 3-Phenylpropionitrile to

prevent exposure.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (minimum 5 mil
thickness). Double-gloving is

recommended.

Nitrile provides good
resistance to many chemicals,
but breakthrough times can
vary.[4][5] For aromatic
compounds, splash protection
is the primary goal; gloves
should be changed

immediately upon contact.[4]

Eye and Face Protection

Chemical splash goggles and

a full-face shield.

Protects against splashes and
vapors that can cause severe

eye irritation.

Body Protection

Flame-resistant lab coat and a

chemically resistant apron.

Provides a barrier against

spills and splashes.

Respiratory Protection

All handling of 3-
Phenylpropionitrile must be
conducted in a certified

chemical fume hood.

To prevent inhalation of toxic

vapors.

Foot Protection

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.

Operational Plan: Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling 3-Phenylpropionitrile

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b121915?utm_src=pdf-custom-synthesis
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Chemical-Safety/soptoxchem.pdf
https://earthsafeppe.com/how-to-dispose-of-nitrile-gloves/
https://www.gloves.com/blogs/resources/how-to-recycle-nitrile-gloves
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://pubmed.ncbi.nlm.nih.gov/3425554/
https://pubmed.ncbi.nlm.nih.gov/3425554/
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/product/b121915#personal-protective-equipment-for-handling-3-phenylpropionitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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